Cas no 879996-78-8 (1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-)
879996-78-8 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-
CAS No:879996-78-8
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD19706922
CID:1916348
PubChem ID:12189104
Update Time:2025-04-21
1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)-
- MFCD19706922
- 879996-78-8
- 3-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
- 5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
- DTXSID501213798
- AKOS000352546
-
- MDL： MFCD19706922
- Inchi： 1S/C12H12N2O4/c1-17-7-3-4-10(18-2)8(5-7)11-9(12(15)16)6-13-14-11/h3-6H,1-2H3,(H,13,14)(H,15,16)
- InChI Key： YXMGEQKCEZNXOA-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C1=C(C(=O)O)C=NN1)OC
Computed Properties
- Exact Mass: 248.07970687Da
- Monoisotopic Mass: 248.07970687Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 84.4Ų
1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424303-1 g |
5-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid |
879996-78-8 | 1g |
€424.40 | 2022-03-02 | ||
| abcr | AB424303-5 g |
5-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid |
879996-78-8 | 5g |
€964.00 | 2022-03-02 | ||
| Chemenu | CM332410-1g |
5-(2,5-Dimethoxyphenyl)-1h-pyrazole-4-carboxylic acid |
879996-78-8 | 95%+ | 1g |
$1296 | 2023-02-01 | |
| Chemenu | CM332410-5g |
5-(2,5-Dimethoxyphenyl)-1h-pyrazole-4-carboxylic acid |
879996-78-8 | 95%+ | 5g |
$3117 | 2023-02-01 | |
| Chemenu | CM332410-10g |
5-(2,5-Dimethoxyphenyl)-1h-pyrazole-4-carboxylic acid |
879996-78-8 | 95%+ | 10g |
$4698 | 2023-02-01 | |
| abcr | AB424303-1g |
5-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid; . |
879996-78-8 | 1g |
€694.20 | 2025-04-15 | ||
| abcr | AB424303-5g |
5-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid; . |
879996-78-8 | 5g |
€1390.00 | 2025-04-15 | ||
| A2B Chem LLC | AJ27862-1g |
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid |
879996-78-8 | 95+% | 1g |
$1190.00 | 2024-04-19 | |
| A2B Chem LLC | AJ27862-2g |
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid |
879996-78-8 | 95+% | 2g |
$1618.00 | 2024-04-19 | |
| A2B Chem LLC | AJ27862-5g |
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid |
879996-78-8 | 95+% | 5g |
$2293.00 | 2024-04-19 |
1H-Pyrazole-4-carboxylic acid, 3-(2,5-dimethoxyphenyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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